2-(1-Aminopropyl)-4,6-dimethylphenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-(1-aminopropyl)-4,6-dimethylphenol
• InChI: InChI=1S/C11H17NO/c1-4-10(12)9-6-7(2)5-8(3)11(9)13/h5-6,10,13H,4,12H2,1-3H3
• InChI Key: GLBSXWDVJMMURL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=CC(=C1O)C)C)N

Description

2-(1-Aminopropyl)-4,6-dimethylphenol is a phenolic derivative featuring a phenol core substituted with a 1-aminopropyl group at the 2-position and methyl groups at the 4- and 6-positions. Its molecular formula is C₁₂H₁₉NO, with a molecular weight of 193.29 g/mol (estimated based on analogues in and ). The aminopropyl group introduces basicity and hydrogen-bonding capability, while the methyl groups enhance steric protection and hydrophobicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Aminopropyl)-4,6-dimethylphenol typically involves the alkylation of 4,6-dimethylphenol with 1-chloropropane followed by amination. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the alkylation process. The subsequent amination step can be carried out using ammonia or an amine source under elevated temperatures and pressures to achieve the desired product.

Industrial Production Methods

On an industrial scale, the production of 2-(1-Aminopropyl)-4,6-dimethylphenol may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis. Industrial methods often prioritize cost-effectiveness and environmental sustainability, employing green chemistry principles where possible.

Chemical Reactions Analysis

Types of Reactions

2-(1-Aminopropyl)-4,6-dimethylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The aminopropyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Amines or alcohols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

2-(1-Aminopropyl)-4,6-dimethylphenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or neuroprotective activities.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 2-(1-Aminopropyl)-4,6-dimethylphenol involves its interaction with various molecular targets and pathways. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the aminopropyl group can interact with biological receptors or enzymes. These interactions can modulate cellular processes and biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Substituents (Positions)	Molecular Formula	Key Functional Groups	Notable Properties/Applications	Evidence ID
2-(1-Aminopropyl)-4,6-dimethylphenol	2-(1-aminopropyl), 4,6-dimethyl	C₁₂H₁₉NO	Phenol, primary amine	Basic, potential catalyst intermediate	N/A
2-(tert-Butyl)-4,6-dimethylphenol	2-(t-butyl), 4,6-dimethyl	C₁₂H₁₈O	Phenol, bulky alkyl	Antioxidant; low regulatory concern
2-(1,1-Dimethylpropyl)-4,6-dimethylphenol	2-(1,1-dimethylpropyl), 4,6-dimethyl	C₁₃H₂₀O	Phenol, branched alkyl	High steric hindrance
2-(1-Aminopropyl)-4,6-difluorophenol	2-(1-aminopropyl), 4,6-difluoro	C₉H₁₁F₂NO	Phenol, primary amine, fluorine	Enhanced acidity, electronic effects
2,6-Bis(1,1-dimethylethyl)-4-(1-oxopropyl)phenol	2,6-(t-butyl), 4-(1-oxopropyl)	C₁₉H₃₀O₂	Phenol, ketone	Oxidizable; stabilizer in polymers
2-(1-Aminopropyl)-4-bromo-6-chlorophenol	2-(1-aminopropyl), 4-Br, 6-Cl	C₉H₁₁BrClNO	Phenol, primary amine, halogens	High reactivity; halogenated intermediates

Key Observations:

Electronic Effects: Fluorine Substitution (): The 4,6-difluoro analogue exhibits increased acidity due to the electron-withdrawing fluorine atoms, contrasting with the electron-donating methyl groups in the parent compound. Halogenated Derivatives (): Bromine and chlorine substituents introduce strong electron-withdrawing effects, likely increasing the phenol’s acidity and reactivity in electrophilic substitutions.

Steric Effects: Bulky Alkyl Groups (): Compounds like 2-(tert-butyl)-4,6-dimethylphenol and 2-(1,1-dimethylpropyl)-4,6-dimethylphenol feature large substituents that provide steric shielding to the phenolic hydroxyl group, reducing oxidative degradation. This is critical in antioxidant applications.

Functional Group Diversity: Ketone vs. Amine (): The ketone group in 2,6-bis(t-butyl)-4-(1-oxopropyl)phenol introduces redox activity, making it prone to oxidation, unlike the amine group in the target compound, which participates in nucleophilic reactions or coordination chemistry.